Cas no 479050-94-7 (N-cis-Hexadec-9Z-enoyl-L-homoserine lactone)

• Product Name: N-cis-Hexadec-9Z-enoyl-L-homoserine lactone
• CAS No: 479050-94-7
• MF: C₂₀H₃₅NO₃
• MW: 337.496806383133
• MDL: MFCD09752748
• CID: 3159598
• PubChem ID: 71684635
• Update Time: 2025-08-04

N-cis-Hexadec-9Z-enoyl-L-homoserine lactone Chemical and Physical Properties

Names and Identifiers

• N-cis-hexadec-9-enoyl-L-Homoserine lactone
• N-[(2S,9Z)-Tetrahydro-2-oxo-3-furanyl]-9-hexadecenamide
• HY-N12107
• 479050-94-7
• N-(9Z-hexadecenoyl)-homoserine lactone
• BDQHAQLGRDSHKW-ZEVQVBBLSA-N
• N-cis-Hexadec-9Z-enoyl-L-homoserine lactone
• N-[(Z)-Hexadec-9-enoyl]homoserine lactone
• (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)hexadec-9-enamide
• CS-0891790
• CHEBI:230725
• AKOS030257561
• C16-HSL
• PD020403
• C16:1-HSL
• DB-215105
• PALMITOLEYL HOMOSERINE LACTONE
• (9Z)-N-[(3s)-2-oxotetrahydro-3-furanyl]-9-hexadecenamide
• (Z)-N-[(3S)-2-oxooxolan-3-yl]hexadec-9-enamide
• LMFA08030018

• MDL： MFCD09752748
• Inchi： 1S/C20H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)21-18-16-17-24-20(18)23/h7-8,18H,2-6,9-17H2,1H3,(H,21,22)/b8-7+
• InChI Key： BDQHAQLGRDSHKW-BQYQJAHWSA-N
• SMILES： CCCCCC/C=C/CCCCCCCC(NC1C(=O)OCC1)=O

Computed Properties

• Exact Mass: 337.26169398Da
• Monoisotopic Mass: 337.26169398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cis-Hexadec-9Z-enoyl-L-homoserine lactone

Comprehensive Overview of N-cis-Hexadec-9Z-enoyl-L-homoserine lactone (CAS No. 479050-94-7)

N-cis-Hexadec-9Z-enoyl-L-homoserine lactone (CAS No. 479050-94-7) is a specialized acyl-homoserine lactone (AHL) derivative that has garnered significant attention in the fields of quorum sensing, microbial communication, and bioactive compound research. This compound belongs to the class of signaling molecules that play a pivotal role in bacterial cell-to-cell communication, making it a subject of intense study in both biomedical and biotechnological applications.

The unique structure of N-cis-Hexadec-9Z-enoyl-L-homoserine lactone features a 16-carbon unsaturated fatty acid chain with a cis-9 double bond, conjugated to an L-homoserine lactone moiety. This configuration is critical for its biological activity, particularly in modulating gene expression in Gram-negative bacteria. Researchers are increasingly exploring its potential in anti-biofilm strategies, anti-virulence therapies, and even agricultural biocontrol, aligning with current trends in sustainable microbiology and precision agriculture.

One of the most searched topics related to AHLs is their role in microbiome engineering and probiotic development. As the scientific community delves deeper into the human microbiome, compounds like N-cis-Hexadec-9Z-enoyl-L-homoserine lactone are being investigated for their ability to modulate bacterial behavior without inducing resistance—a hot topic in the era of antibiotic stewardship. Its application in gut microbiota modulation and inflammatory response regulation has also sparked interest in nutraceutical and functional food research.

From a synthetic biology perspective, this compound is a valuable tool for pathway engineering and biosensor development. Its specificity in activating LuxR-type receptors makes it indispensable for constructing synthetic quorum sensing circuits, a technique widely used in biomanufacturing and environmental monitoring. Recent publications highlight its utility in wastewater treatment systems to detect bacterial contamination, addressing global concerns about water security.

The chemical stability and solubility profile of CAS No. 479050-94-7 have been optimized for various in vitro and in vivo applications. Unlike shorter-chain AHLs, its lipophilic nature allows for better membrane permeability, a property leveraged in drug delivery systems. This characteristic has led to patented formulations in topical antimicrobials and wound healing products, coinciding with the booming market for advanced wound care technologies.

In agricultural biotechnology, this compound is being tested as an eco-friendly alternative to traditional pesticides. Its ability to disrupt plant pathogen communication without toxic effects aligns with the EU Green Deal objectives and the global shift toward regenerative farming. Field trials demonstrate its efficacy against Xanthomonas and Pseudomonas species, making it a promising candidate for crop protection strategies in organic agriculture.

Analytical methods for detecting N-cis-Hexadec-9Z-enoyl-L-homoserine lactone have evolved with advancements in LC-MS/MS and biosensor technologies. These innovations address the growing demand for high-sensitivity detection in complex matrices like soil extracts and biological fluids. The compound's fluorescence properties when derivatized have also enabled its use in real-time imaging of bacterial colonies, a technique popularized in microfluidics research.

As the bioeconomy expands, the commercial production of CAS No. 479050-94-7 has shifted toward enzymatic synthesis and fermentation-based methods. These green chemistry approaches reduce reliance on petrochemical precursors, responding to industry demands for sustainable sourcing. Patent landscapes reveal growing IP activity around recombinant AHL production systems, particularly in industrial biotechnology hubs.

The future trajectory of N-cis-Hexadec-9Z-enoyl-L-homoserine lactone research intersects with emerging fields like phage therapy and bacterial consortium design. Preliminary studies show its potential to enhance bacteriophage efficacy by preconditioning bacterial populations—an approach gaining traction in personalized medicine. Furthermore, its incorporation into smart materials for biofilm prevention on medical devices represents a convergence with nanotechnology innovations.